Cas no 7456-87-3 (monomethyl carbonate)

• Product Name: monomethyl carbonate
• CAS No: 7456-87-3
• MF: C₂H₄O₃
• MW: 76.0513610839844
• CID: 862337
• PubChem ID: 78579
• Update Time: 2025-04-19

monomethyl carbonate Chemical and Physical Properties

Names and Identifiers

• monomethyl carbonate
• CH3OC(O)OH
• 7456-87-3
• carboxymethyl ether
• Q15726024
• methyl hydrogen carbonate
• DTXSID80996078

• Inchi： 1S/C2H4O3/c1-5-2(3)4/h1H3,(H,3,4)
• InChI Key： CXHHBNMLPJOKQD-UHFFFAOYSA-N
• SMILES： O(C(=O)O)C

Computed Properties

• Exact Mass: 75.00819
• Monoisotopic Mass: 76.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.216
• Boiling Point: 119.1°C at 760 mmHg
• Flash Point: 54.9°C
• Refractive Index: 1.384
• PSA: 49.36